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Compound of Interest

Compound Name: 1-Decanol, 2-octyl-

Cat. No.: B1608721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of 2-

octyldodecanol, a branched-chain primary alcohol with significant applications in the

pharmaceutical and cosmetic industries. Its unique properties, such as a low melting point and

excellent solvency, make it a valuable excipient in various formulations.[1] This document

details the prevalent synthetic route, experimental protocols, and comprehensive

characterization data.

Synthesis of 2-Octyldodecanol
The industrial production of 2-octyldodecanol is predominantly achieved through the Guerbet

condensation of 1-decanol.[2][3] This reaction, named after Marcel Guerbet, is a self-

condensation of a primary alcohol at elevated temperatures in the presence of a catalyst to

form a β-alkylated dimer alcohol.[1]

The reaction proceeds through a four-step mechanism:

Dehydrogenation: The primary alcohol is first oxidized to its corresponding aldehyde.

Aldol Condensation: The aldehyde then undergoes an aldol condensation to form an α,β-

unsaturated aldehyde.

Dehydration: The aldol adduct dehydrates to yield a more stable conjugated system.
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Hydrogenation: Finally, the unsaturated aldehyde is hydrogenated to the final branched-

chain alcohol.
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Step 1: Dehydrogenation Step 2 & 3: Aldol Condensation & Dehydration Step 4: Hydrogenation

1-Decanol Decanal
-H2

Decanal 2-Octyl-2-dodecenal

+ Decanal
-H2O 2-Octyl-2-dodecenal 2-Octyldodecanol

+H2

Preparation

Reaction

Work-up & Purification

Charge reactor with
1-decanol, base, and catalyst

Heat to 220-250 °C
under Nitrogen

Maintain temperature
and remove water

Cool reaction mixture

Filter to remove solids

Purify by vacuum distillation

2-Octyldodecanol
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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